Cas no 63138-91-0 (L-Lysine,L-threonyl-L-lysyl-L-prolyl-)

• Product Name: L-Lysine,L-threonyl-L-lysyl-L-prolyl-
• CAS No: 63138-91-0
• MF: C₂₁H₄₀N₆O₆
• MW: 472.578905105591
• CID: 504252
• PubChem ID: 124972
• Update Time: 2025-04-19

L-Lysine,L-threonyl-L-lysyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysine,L-threonyl-L-lysyl-L-prolyl-
• tuftsin, Lys(4)-
• L-Lysine, N2-(1-(N2-L-threonyl-L-lysyl)-L-prolyl)-
• l-threonyl-l-lysyl-l-prolyl-l-lysine
• Tuftsin, lysine(4)-
• 4-Lys-tuftsin
• N~2~-[{1-[N~2~-(2-Amino-1,3-dihydroxybutylidene)lysyl]pyrrolidin-2-yl}(hydroxy)methylidene]lysine
• AKOS040754275
• (2S)-6-amino-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]hexanoic acid
• DTXSID40979105
• 63138-91-0

• Inchi： 1S/C21H40N6O6/c1-13(28)17(24)19(30)25-14(7-2-4-10-22)20(31)27-12-6-9-16(27)18(29)26-15(21(32)33)8-3-5-11-23/h13-17,28H,2-12,22-24H2,1H3,(H,25,30)(H,26,29)(H,32,33)/t13-,14+,15+,16+,17+/m1/s1
• InChI Key： GOWXMLHORJHYPZ-XAJHFOFHSA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H]([C@@H](C)O)N)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CCCCN)=O

Computed Properties

• Exact Mass: 472.3012
• Monoisotopic Mass: 472.30093302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 15
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.1
• Topological Polar Surface Area: 214Ų

Experimental Properties

• PSA: 214.1